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An In-depth Technical Guide to N-(4-iodophenyl)tetradecanamide: Structure, Properties, and
Synthesis

Introduction

N-(4-iodophenyl)tetradecanamide is a long-chain N-arylamide, a class of organic compounds
characterized by an amide linkage between a fatty acid and an aromatic amine. This molecule,
featuring a 14-carbon aliphatic chain derived from myristic acid and a 4-iodophenyl group,
possesses a unique combination of lipophilicity and aromatic functionality. While specific
research on N-(4-iodophenyl)tetradecanamide is not extensively documented in publicly
available literature, its structural similarity to other biologically active N-arylamides, such as the
anticancer agent fenretinide [N-(4-hydroxyphenyl)retinamide], suggests its potential for
investigation in drug discovery and materials science.[1][2] This guide provides a
comprehensive overview of the chemical structure, physicochemical properties, a detailed
synthesis protocol, and potential applications of N-(4-iodophenyl)tetradecanamide for
researchers and drug development professionals.

Chemical Structure and Physicochemical Properties
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The chemical structure of N-(4-iodophenyl)tetradecanamide consists of a tetradecanamide
backbone substituted with a 4-iodophenyl group on the nitrogen atom. The long alkyl chain
imparts significant hydrophobic character, while the iodinated phenyl ring introduces aromatic
properties and a site for potential further chemical modification.

Caption: Chemical structure of N-(4-iodophenyl)tetradecanamide.

Physicochemical Properties

Below is a table summarizing the key physicochemical properties of N-(4-
iodophenyl)tetradecanamide. Some of these properties are estimated based on its structure
and comparison with related compounds like tetradecanamide (myristamide).[3][4][5][6][7]

Property Value Source

Molecular Formula C20H32INO Calculated

Molecular Weight 429.38 g/mol Calculated

White to off-white solid

Appearance .
(predicted)

Not available. Expected to be
higher than tetradecanamide
(102-104 °C) due to the

aromatic ring.

Melting Point

Predicted to be soluble in

organic solvents like
Solubility dichloromethane, chloroform,

and ethyl acetate; insoluble in

water.

Not assigned. The CAS
number for the parent amide,
tetradecanamide, is 638-58-4.

[31051618]0]

CAS Number

Synthesis of N-(4-iodophenyl)tetradecanamide
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The synthesis of N-(4-iodophenyl)tetradecanamide can be readily achieved through the
acylation of 4-iodoaniline with tetradecanoyl chloride. This is a standard Schotten-Baumann
reaction, which is a robust and high-yielding method for the preparation of amides.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and properties]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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